Praseodymium(III) chloride heptahydrate
Overview
Description
Praseodymium(III) chloride heptahydrate is a blue-green solid that rapidly absorbs water on exposure to moist air to form a light green heptahydrate .
Synthesis Analysis
Praseodymium(III) chloride is prepared by treating praseodymium metal with hydrogen chloride. The reaction is as follows: 2 Pr + 6 HCl → 2 PrCl3 + 3 H2. It is usually purified by vacuum sublimation .Molecular Structure Analysis
The molecular formula of Praseodymium(III) chloride heptahydrate is PrCl3·7H2O. It has a molar mass of 373.37 g/mol . Praseodymium(III) chloride is Lewis acidic and is classified as “hard” according to the HSAB concept .Chemical Reactions Analysis
Praseodymium(III) chloride forms a stable Lewis acid-base complex K2PrCl5 by reaction with potassium chloride. This compound shows interesting optical and magnetic properties .Physical And Chemical Properties Analysis
Praseodymium(III) chloride heptahydrate has a density of 2.25 g/mL at 25 °C . It is soluble in water and alcohol .Scientific Research Applications
Catalyst in Chemical Reactions
Praseodymium(III) chloride hydrate can be used as a catalyst in various chemical reactions . Its unique properties make it suitable for promoting certain types of reactions.
Preparation of Insoluble Praseodymium(III) Compounds
Praseodymium(III) chloride hydrate is often used as a source of Praseodymium (Pr) to prepare insoluble Praseodymium(III) compounds . This is particularly useful in the synthesis of materials with specific properties.
Dopant in Photocatalysis
Praseodymium(III) chloride hydrate can be used as a dopant to prepare Pr-modified TiO2 nanoparticles for photocatalytic degradation of organic pollutants . The addition of Pr ion enhances the thermal stability and surface textural properties of the catalyst.
Preparation of Hydrated Salts
Hydrated salts of Praseodymium(III) chloride can be prepared by treatment of either Praseodymium metal or Praseodymium(III) carbonate with hydrochloric acid . This process is useful in the production of materials for various applications.
Lewis Acidic Compound
Praseodymium(III) chloride is Lewis acidic, classified as “hard” according to the HSAB concept . This property makes it useful in a variety of chemical reactions and processes.
Preparation of Other Praseodymium(III) Compounds
Aqueous solutions of Praseodymium(III) chloride can be used to prepare other insoluble Praseodymium(III) compounds . For example, Praseodymium(III) phosphate and Praseodymium(III) fluoride can be prepared by reaction with potassium phosphate and sodium fluoride, respectively.
Mechanism of Action
Target of Action
Praseodymium(III) chloride heptahydrate is an inorganic compound with the formula PrCl3·7H2O . It is primarily used as a source of praseodymium (Pr), a rare earth metal . The primary targets of this compound are the materials or substances that it interacts with, such as other inorganic compounds or organic pollutants .
Mode of Action
Praseodymium(III) chloride heptahydrate is a Lewis acid, classified as “hard” according to the HSAB concept . It can form a stable Lewis acid-base complex K2PrCl5 by reaction with potassium chloride . This compound shows interesting optical and magnetic properties .
Biochemical Pathways
It can be used to prepare pr-modified tio2 nanoparticles for photocatalytic degradation of organic pollutants . The addition of Pr ion enhances the thermal stability and surface textural properties of the catalyst .
Pharmacokinetics
It is soluble in water and alcohol , which can affect its dispersion and interaction with other substances.
Result of Action
The primary result of the action of Praseodymium(III) chloride heptahydrate is the preparation of Pr-modified TiO2 nanoparticles . These nanoparticles can be used for photocatalytic degradation of organic pollutants , enhancing the thermal stability and surface textural properties of the catalyst .
Action Environment
The action of Praseodymium(III) chloride heptahydrate can be influenced by environmental factors. For instance, it rapidly absorbs water on exposure to moist air to form a light green heptahydrate . Its solubility in water and alcohol also affects its dispersion and interaction with other substances. Moreover, rapid heating of the hydrate may cause small amounts of hydrolysis .
Safety and Hazards
Praseodymium(III) chloride heptahydrate is considered hazardous. It causes skin irritation and serious eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Future Directions
properties
IUPAC Name |
praseodymium(3+);trichloride;heptahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.7H2O.Pr/h3*1H;7*1H2;/q;;;;;;;;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQHUQJCIAFYPAI-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Pr+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3H14O7Pr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60615795 |
Source
|
| Record name | Praseodymium chloride--water (1/3/7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60615795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Praseodymium(III) chloride heptahydrate | |
CAS RN |
10025-90-8 |
Source
|
| Record name | Praseodymium chloride--water (1/3/7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60615795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Praseodymium(III) chloride heptahydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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